7-methylsulfanyl-3,4-dihydro-2H-naphthalen-1-one

• IUPAC Name: 7-methylsulfanyl-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C11H12OS/c1-13-9-6-5-8-3-2-4-11(12)10(8)7-9/h5-7H,2-4H2,1H3
• InChI Key: DHCMOYMKKRXKBH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(CCCC2=O)C=C1
• Molecular Formula: C11H12OS
• Molecular Weight: 192.28 g/mol
• CAS No.: 857995-47-2

Description

7-methylsulfanyl-3,4-dihydro-2H-naphthalen-1-one is a useful research compound. Its molecular formula is C11H12OS and its molecular weight is 192.28. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

0.055 mol of the compound obtained in Step B and 100 g of polyphosphoric acid are introduced into a 500 ml round-bottomed flask. The reaction mixture is heated at 60° C. for 3 hours and is then cooled and poured into water. Extraction with ethyl ether is carried out; the organic phase is washed with water, dried over MgSO4 and evaporated under reduced pressure. The residue obtained is purified by chromatography on silica gel. Yellow oil